Cas no 2306269-74-7 (tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate)

• Product Name: tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate
• CAS No: 2306269-74-7
• MF: C₁₇H₂₉NO₃
• MW: 295.417065382004
• CID: 5107610
• Update Time: 2026-03-03

tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-3-carboxylic acid, 1,1-dimethyl-9-oxo-, 1,1-dimethylethyl ester
• tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate

• Inchi： 1S/C17H29NO3/c1-15(2,3)21-14(20)18-11-10-17(16(4,5)12-18)8-6-13(19)7-9-17/h6-12H2,1-5H3
• InChI Key： AIHLYJWMDBREGC-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2(CCC(=O)CC2)CCN(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate

tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate, with the CAS number 2306269-74-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, a nitrogen atom. The structure of this molecule is notable for its spiro ring system, which contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic natural products and exhibit diverse biological activities. The tert-butyl group attached to the molecule serves as a bulky substituent, which can influence the molecule's solubility and stability. Additionally, the presence of the 9-oxo group introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic attacks and enolate formations.

The synthesis of tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate involves a multi-step process that typically begins with the preparation of precursor compounds. Researchers have explored various strategies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is often employed for its purification and characterization.

The biological activity of tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Furthermore, its ability to modulate key cellular pathways involved in neurodegenerative diseases has been explored in several research papers published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique spiro structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have utilized this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability.

The latest research on this compound has focused on its potential as a chiral catalyst in asymmetric synthesis. By leveraging its stereochemical properties, scientists have successfully employed this compound to catalyze enantioselective reactions, which are crucial for the production of chiral drugs with high enantiomeric excess.

In conclusion, tert-butyl 5,5-dimethyl-9-oxo-3-azaspiro[5.5]undecane-3-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.